Cas no 2171540-64-8 (9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane)
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
- 2171540-64-8
- 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane
- EN300-1641162
-
- Inchi: 1S/C14H22N2OS/c1-13(2)3-5-14(6-4-13)11(15-7-9-17-14)12-16-8-10-18-12/h8,10-11,15H,3-7,9H2,1-2H3
- InChI Key: FCCMJRKCBZHFRP-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C1C2(CCC(C)(C)CC2)OCCN1
Computed Properties
- Exact Mass: 266.14528450g/mol
- Monoisotopic Mass: 266.14528450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 62.4Ų
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1641162-0.05g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 0.05g |
$780.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-0.1g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 0.1g |
$817.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-0.25g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 0.25g |
$855.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-0.5g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 0.5g |
$891.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-1.0g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 1g |
$928.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-2.5g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 2.5g |
$1819.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-5.0g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 5g |
$2692.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-10.0g |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 10g |
$3992.0 | 2023-05-26 | ||
| Enamine | EN300-1641162-50mg |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 50mg |
$780.0 | 2023-09-22 | ||
| Enamine | EN300-1641162-100mg |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane |
2171540-64-8 | 100mg |
$817.0 | 2023-09-22 |
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane
Introduction to 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171540-64-8)
9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane, identified by its Chemical Abstracts Service (CAS) number 2171540-64-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic heterocyclic compound features a unique combination of nitrogen, oxygen, and sulfur atoms arranged in a rigid spiro framework, which contributes to its distinct chemical and biological properties. The presence of multiple heteroatoms and the spiro linkage makes it an intriguing candidate for further exploration in drug discovery and molecular design.
The molecular structure of 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane consists of two distinct bicyclic systems connected by a single carbon atom at the spiro center. The first bicyclic system is a seven-membered ring containing an oxygen atom (1-oxa) and two nitrogen atoms (4-aza), forming part of the spirocyclic core. The second system is a five-membered ring incorporating a sulfur atom from the 1,3-thiazole moiety. The dimethyl substituents at the 9-position further enhance the steric and electronic properties of the molecule, influencing its reactivity and potential biological activity.
In recent years, there has been growing interest in spirocyclic compounds due to their structural rigidity and ability to mimic natural product scaffolds. The spiro framework in 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane provides a stable platform for interactions with biological targets, making it a promising candidate for developing novel therapeutic agents. The thiazole ring is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents.
Recent studies have highlighted the potential of thiazole derivatives in addressing various diseases by modulating biological pathways. For instance, compounds containing the thiazole scaffold have been reported to exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are implicated in cancer and metabolic disorders. The incorporation of additional heterocycles like oxa and aza into the spirocyclic core of 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro[5.5]undecane may further enhance its binding affinity and selectivity for specific targets.
The synthesis of 9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oza4 azaspiro[55]undecane (CAS No. 2171540 64 8) involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include cyclization reactions to form the spirocyclic core, functional group transformations to introduce the necessary heteroatoms, and protection-deprotection steps to ensure regioselectivity. Advances in catalytic methods have also enabled more efficient routes to complex spirocyclic structures, reducing reaction times and improving scalability.
The pharmacological potential of this compound has not yet been fully explored; however, preliminary computational studies suggest that it may interact with proteins involved in signal transduction and enzyme inhibition. The rigid spiro framework could stabilize binding interactions by restricting conformational flexibility, while the presence of multiple polar functional groups may enhance solubility and bioavailability. Further experimental investigations are warranted to validate these hypotheses and uncover new therapeutic applications.
In conclusion,9 9 dimethyl 51 3 thiazol 2 yl 1 oxa4 azaspiro55 undecane (CAS No 2171540 64 8) represents an intriguing molecular scaffold with potential applications in drug discovery Its unique structural features combined with the known bioactivity of thiazole derivatives make it a valuable candidate for further research In light of recent advancements in medicinal chemistry,this compound warrants attention from researchers seeking novel therapeutic agents capable of modulating critical biological pathways
2171540-64-8 (9,9-dimethyl-5-(1,3-thiazol-2-yl)-1-oxa-4-azaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)